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Compound of Interest

Compound Name: 4'-Methoxychalcone
CAS No.: 22966-19-4
Cat. No.: B3421805
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory chemicals is paramount. This document provides immediate, essential
guidance for the safe use of 4'-Methoxychalcone, including personal protective equipment
(PPE), handling protocols, and disposal plans.

Hazard Identification and Personal Protective
Equipment

4'-Methoxychalcone is classified as an irritant, capable of causing skin, eye, and respiratory
system irritation.[1][2][3] Adherence to appropriate personal protective equipment protocols is
critical to mitigate exposure risks.
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Hazard .
. GHS Pictogram
Classification

Signal Word Hazard Statements

Skin Irritation

H315: Causes skin

GHSO07 Warning o

(Category 2) irritation.[2]

Eye Irritation ) H319: Causes serious
GHSO07 Warning o

(Category 2A) eye irritation.[2]

Specific target organ

toxicity — single ] H335: May cause
GHSO07 Warning

exposure (Category

3), Respiratory system

respiratory irritation.[2]

Personal Protective Equipment (PPE)

Eye/Face Protection

Safety glasses with side-shields or chemical
safety goggles are required.[4][5] These should
comply with OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[1][4] Immediately

change contaminated clothing.

Respiratory Protection

In case of insufficient ventilation, wear a suitable
dust respirator.[5] Follow OSHA respirator
regulations in 29 CFR 1910.134 or European
Standard EN 149.[4]

General Hygiene

Wash hands and face thoroughly after handling.
Facilities should be equipped with an eyewash

facility and a safety shower.[4]

Quantitative Safety Data

No specific quantitative toxicity data, such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%), for 4'-Methoxychalcone is readily available in the searched resources.
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Similarly, occupational exposure limits like Permissible Exposure Limits (PELs) have not been
established.[1][4] The absence of this data underscores the importance of handling this
chemical with a high degree of caution and adhering strictly to the recommended safety
procedures.

Operational Plans: Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of 4'-
Methoxychalcone and ensure a safe laboratory environment.

Handling:

Ventilation: Use only outdoors or in a well-ventilated area.

Dust Formation: Minimize dust generation and accumulation.[4] Avoid breathing dust.

Contact: Avoid contact with skin, eyes, and clothing.[1][4]

Ingestion and Inhalation: Avoid ingestion and inhalation.[1]
Storage:
o Container: Keep the container tightly closed.[1]

o Conditions: Store in a cool, dry, and well-ventilated place away from incompatible
substances such as strong oxidizing agents.[1][4]

o Security: Store locked up.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is crucial.
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Scenario Procedure

Evacuate the area. Use proper personal
protective equipment. Vacuum or sweep up the
) material and place it into a suitable, labeled
Spill/Leak : . . .
disposal container. Avoid generating dust.
Provide ventilation. Clean the affected area with

soap and water.[4]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact . i
lenses if present and easy to do. Continue
rinsing. Get medical attention if irritation

persists.[1]

Immediately wash the affected skin with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes. Get

medical advice if skin irritation occurs.[1]

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

Inhalation . o )
artificial respiration. Call a poison center or
doctor if you feel unwell.[1]
Do NOT induce vomiting. Clean the mouth with
Ingestion water and drink plenty of water afterward. Get

medical attention if symptoms occur.

Disposal Plan

4'-Methoxychalcone and its containers must be disposed of as hazardous waste.
» Classification: This material is considered hazardous waste.

e Procedure: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations. Do not let the product enter drains.
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Experimental Workflow: Safe Handling of 4'-
Methoxychalcone

The following diagram outlines the standard operating procedure for the safe handling of 4'-
Methoxychalcone in a laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4'-Methoxychalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
4'-Methoxychalcone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3421805/docs#essential-safety-and-logistical-
information-for-handling-4-methoxychalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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